2,2-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}propanamide

• IUPAC Name: 2,2-dimethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C14H17N3O3S2/c1-14(2,3)12(18)16-10-4-6-11(7-5-10)22(19,20)17-13-15-8-9-21-13/h4-9H,1-3H3,(H,15,17)(H,16,18)
• InChI Key: ZKMFIOCLFNQKNP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NC2=NC=CS2
• Molecular Formula: C14H17N3O3S2
• Molecular Weight: 339.4 g/mol
• Solubility: >50.9 [ug/mL] (The mean of the results at pH 7.4)

Description

The compound “2,2-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}propanamide” is a complex organic molecule. It contains a propanamide group (a derivative of propionic acid where the hydroxyl group is replaced by an amide), a thiazole group (a ring structure containing nitrogen and sulfur), and a phenyl group (a ring structure of carbon atoms). The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The thiazole and phenyl groups are aromatic, meaning they have a cyclic, planar structure with delocalized electrons. The propanamide group contains a carbonyl (C=O) and an amine (NH2), which could participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of an amide group could allow for hydrogen bonding, which could increase the compound’s solubility in water. The aromatic rings could contribute to the compound’s stability and rigidity.

Mechanism of Action

The mechanism of action would depend on the biological context in which this compound is used. For example, if this compound is a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a drug, future research could focus on optimizing its activity, reducing side effects, or exploring new therapeutic applications.